Cas no 1333810-06-2 (N-(cyanomethyl)-2-[(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]-N-phenylacetamide)

• Product Name: N-(cyanomethyl)-2-[(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]-N-phenylacetamide
• CAS No: 1333810-06-2
• MF: C₂₀H₁₈N₂O₃
• MW: 334.368525028229
• CID: 6421193
• PubChem ID: 53604796
• Update Time: 2025-06-08

N-(cyanomethyl)-2-[(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 1333810-06-2
• AKOS033052726
• Z1116586241
• N-(cyanomethyl)-2-[(5-oxo-7,8-dihydro-6H-naphthalen-2-yl)oxy]-N-phenylacetamide
• N-(cyanomethyl)-2-[(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]-N-phenylacetamide
• EN300-26680770

• Inchi： 1S/C20H18N2O3/c21-11-12-22(16-6-2-1-3-7-16)20(24)14-25-17-9-10-18-15(13-17)5-4-8-19(18)23/h1-3,6-7,9-10,13H,4-5,8,12,14H2
• InChI Key： BRCSKWNHHRLJTD-UHFFFAOYSA-N
• SMILES： O(CC(N(CC#N)C1C=CC=CC=1)=O)C1C=CC2C(CCCC=2C=1)=O

Computed Properties

• Exact Mass: 334.13174244g/mol
• Monoisotopic Mass: 334.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.4Ų

Additional information on N-(cyanomethyl)-2-[(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]-N-phenylacetamide

N-(cyanomethyl)-2-[(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]-N-phenylacetamide (CAS No. 1333810-06-2): An Overview

N-(cyanomethyl)-2-[(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]-N-phenylacetamide (CAS No. 1333810-06-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyanomethyl group, a tetrahydronaphthalen scaffold, and a phenylacetamide moiety. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further investigation.

The tetrahydronaphthalen core of the compound is particularly noteworthy due to its prevalence in various bioactive molecules. This scaffold is known for its ability to modulate multiple biological pathways, making it an attractive target for drug discovery. The presence of the cyanomethyl group adds further complexity and functionality to the molecule, potentially enhancing its pharmacological properties. The phenylacetamide moiety, on the other hand, is often associated with improved solubility and bioavailability, which are crucial factors in drug development.

Recent studies have explored the potential therapeutic applications of N-(cyanomethyl)-2-[(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]-N-phenylacetamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anti-cancer activity. Preliminary studies have demonstrated that N-(cyanomethyl)-2-[(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]-N-phenylacetamide can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings highlight the compound's potential as a novel anti-cancer agent and warrant further investigation in preclinical models.

In addition to its therapeutic potential, N-(cyanomethyl)-2-[(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]-N-phenylacetamide has also been studied for its pharmacokinetic properties. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it a promising candidate for further development as a drug candidate.

The synthesis of N-(cyanomethyl)-2-[(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]-N-phenylacetamide has been optimized using modern synthetic techniques. The process typically involves several steps, including the formation of the tetrahydronaphthalen core through catalytic hydrogenation and subsequent functionalization with the cyanomethyl and phenylacetamide groups. These synthetic methods are designed to be scalable and cost-effective, making them suitable for large-scale production if needed.

Despite its promising properties, further research is needed to fully understand the safety and efficacy of N-(cyanomethyl)-2-[(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy]-N-phenylacetamide. Clinical trials are currently underway to evaluate its therapeutic potential in human subjects. These trials will provide valuable insights into the compound's safety profile and its effectiveness in treating various diseases.

In conclusion, N-(cyanomethyl)-2-[(5-oxyo)(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)-(5-oxyo)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)(tetrahydronaphthalen)-2-yloxy]-N-(phenylacetamide) (CAS No. 1333810-06-2) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry.